N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C19H20N6O2S/c26-18-6-5-14(16-4-3-11-28-16)23-25(18)10-7-20-19(27)15-12-17(22-13-21-15)24-8-1-2-9-24/h3-6,11-13H,1-2,7-10H2,(H,20,27)
• InChI Key: CQABLNFFIKYZTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol
• CAS No.: 2034365-44-9

Description

N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C19H20N6O2S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related heterocyclic compounds often involves complex reactions that yield derivatives with potential biological activities. For instance, Bhuiyan et al. (2006) detailed the synthesis of thienopyrimidine derivatives through a series of reactions starting from heteroaromatic o-aminonitrile, leading to compounds with pronounced antimicrobial activity (Bhuiyan et al., 2006). Such synthetic methodologies can be pivotal for developing new pharmaceuticals and understanding the structure-activity relationship of these compounds.

Biological and Antimicrobial Activity

Several studies have demonstrated the antimicrobial potential of thienopyrimidine and related derivatives. Gad-Elkareem et al. (2011) synthesized new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, showing considerable in vitro antimicrobial activities (Gad-Elkareem et al., 2011). Such findings underscore the potential of these compounds in developing new antimicrobial agents, which is crucial given the rising antibiotic resistance.

Anticancer and Anti-inflammatory Applications

Research into the anticancer and anti-inflammatory properties of related compounds has yielded promising results. For example, Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives, evaluating their anticancer and anti-5-lipoxygenase activities. This study suggests potential therapeutic applications in treating cancer and inflammatory diseases (Rahmouni et al., 2016).